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Molecular Mechanism of ASM-Induced SAR

ASM mimics salicylic acid, activating a defense signaling cascade crucial for establishing SAR. The core

mechanism involves a concerted action of SA and NHP, leading to transcriptional reprogramming in distal

tissues [1] [2].
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ASM triggers a systemic defense pathway via SA and NHP [1] [2].

Core Experimental Evidence

Key findings on ASM-induced antiviral SAR come from studies in Arabidopsis thaliana using Plantago

asiatica mosaic virus (PlAMV) [1] [2].

Key Findings from Local ASM Application
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Experimental Factor Observation / Outcome Biological Significance

Treatment
Specificity

Suppression in distal, untreated leaves
at 1 dpt; not at 3 dpt [1] [2].

Confirms true systemic effect;
indicates the induced state is

transient.

Viral Accumulation Significant reduction in fluorescent

infection spots & viral RNA (RT-qPCR)
in distal leaves at 1 dpt [1] [2].

Demonstrates ASM induces

functional antiviral resistance, not
just symptom reduction.

Gene Expression Upregulation of PR1, SID2 (ICS1), and
ALD1 in distal leaves at 1 dpt [1] [2].

Confirms activation of the SAR-
associated transcriptional
program systemically.

Mutant Studies
(sid2, fmo1, npr1-
1)

Loss of viral suppression in distal

leaves after local ASM application [1]
[2].

Genetically validates the

dependency on SA, NHP, and
NPR1.

NHP Application Local NHP treatment suppresses
PlAMV infection in distal leaves [1] [2].

Provides direct evidence that NHP is
a sufficient mobile signal for

antiviral SAR.

The experimental workflow below visualizes the critical local application and distal challenge design that

demonstrates true SAR:

Experimental Workflow for Local ASM Application
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Local ASM application and distal challenge design [1] [2].
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Practical Application and Formulations

ASM is a plant activator marketed under trade names like Actigard and Bion. It induces resistance against

various pathogens in crops including cereals, grapes, pome fruits, and vegetables [3]. It is typically applied

as a foliar spray (WG or EC formulations) or seed treatment (FS formulations) [3]. Its effect is primarily

protective, and it is often mixed with partners like triazoles or fludioxonil [3].

Key Takeaways for Researchers

Novel Antiviral Confirmation: This research provides clear evidence that the SA-NHP pathway,
well-known for antibacterial SAR, is also effective against viruses [1] [2].

Temporal Dynamics: The 1-day efficacy window is critical for designing experiments or field
applications, highlighting a defined priming period [1].

Genetic Toolkit: The use of Arabidopsis mutants (sid2, fmo1, npr1-1) offers a robust model for
dissecting this pathway [1] [2].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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